Cas no 1337386-67-0 (2-(pyrrolidin-3-yl)methyl-3-(trifluoromethyl)pyridine)

• Product name: 2-(pyrrolidin-3-yl)methyl-3-(trifluoromethyl)pyridine
• CAS No: 1337386-67-0
• MF: C₁₁H₁₃F₃N₂
• MW: 230.229532957077
• CID: 6237452
• PubChem ID: 165690699

2-(pyrrolidin-3-yl)methyl-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(pyrrolidin-3-yl)methyl-3-(trifluoromethyl)pyridine
• 1337386-67-0
• 2-[(pyrrolidin-3-yl)methyl]-3-(trifluoromethyl)pyridine
• EN300-1942894

• Inchi： 1S/C11H13F3N2/c12-11(13,14)9-2-1-4-16-10(9)6-8-3-5-15-7-8/h1-2,4,8,15H,3,5-7H2
• InChI Key： IMYJURONOPUUPB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1CC1CNCC1)(F)F

Computed Properties

• Exact Mass: 230.10308291g/mol
• Monoisotopic Mass: 230.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-(pyrrolidin-3-yl)methyl-3-(trifluoromethyl)pyridine

Comprehensive Guide to 2-(pyrrolidin-3-yl)methyl-3-(trifluoromethyl)pyridine (CAS No. 1337386-67-0): Properties, Applications, and Market Insights

2-(pyrrolidin-3-yl)methyl-3-(trifluoromethyl)pyridine (CAS No. 1337386-67-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a pyridine core substituted with a trifluoromethyl group and a pyrrolidin-3-ylmethyl side chain, making it a versatile intermediate for drug discovery and material science applications.

The trifluoromethyl group in this compound enhances its lipophilicity and metabolic stability, traits highly sought after in modern medicinal chemistry. Researchers frequently explore 2-(pyrrolidin-3-yl)methyl-3-(trifluoromethyl)pyridine derivatives for their potential as kinase inhibitors or neurotransmitter modulators, particularly in neurological disorder treatments.

From a synthetic chemistry perspective, the CAS 1337386-67-0 compound demonstrates interesting reactivity patterns. The pyrrolidine nitrogen can participate in various transformations, while the pyridine ring offers additional sites for functionalization. These characteristics make it valuable for constructing complex molecular architectures in pharmaceutical development.

Recent studies highlight the growing importance of fluorinated pyridine derivatives in addressing current healthcare challenges. The COVID-19 pandemic has accelerated research into broad-spectrum antiviral agents, where compounds like 2-(pyrrolidin-3-yl)methyl-3-(trifluoromethyl)pyridine serve as crucial building blocks for potential therapeutics.

In agrochemical applications, the trifluoromethyl pyridine moiety contributes to the development of novel pesticides with improved environmental profiles. The compound's structural features may enhance binding affinity to target proteins in pests while maintaining favorable degradation characteristics in soil ecosystems.

The global market for pharmaceutical intermediates containing pyridine scaffolds continues to expand, driven by increasing demand for targeted therapies. 1337386-67-0 represents a valuable addition to this growing sector, with specialty chemical suppliers reporting steady interest from research institutions and pharmaceutical developers.

Analytical characterization of 2-(pyrrolidin-3-yl)methyl-3-(trifluoromethyl)pyridine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, essential parameters for research applications.

Environmental considerations in chemical synthesis have brought attention to greener preparation methods for compounds like CAS 1337386-67-0. Recent publications describe catalytic approaches that reduce waste generation while maintaining high yields of this valuable intermediate.

Storage and handling recommendations for 2-(pyrrolidin-3-yl)methyl-3-(trifluoromethyl)pyridine emphasize standard laboratory precautions. The compound should be kept in airtight containers under inert atmosphere at controlled temperatures to ensure long-term stability.

Future research directions for this compound may explore its potential in materials science applications. The combination of pyrrolidine and trifluoromethyl pyridine functionalities could lead to novel organic electronic materials or advanced catalysts for sustainable chemistry processes.

As the pharmaceutical industry continues to prioritize structure-activity relationship studies, 2-(pyrrolidin-3-yl)methyl-3-(trifluoromethyl)pyridine remains an important tool for medicinal chemists. Its balanced physicochemical properties make it particularly suitable for central nervous system drug discovery programs.

The synthesis of 1337386-67-0 typically involves multi-step organic transformations starting from commercially available pyridine precursors. Recent process optimization efforts have focused on improving atom economy and reducing the use of hazardous reagents in its production.

Quality control specifications for research-grade 2-(pyrrolidin-3-yl)methyl-3-(trifluoromethyl)pyridine generally require ≥98% purity as determined by HPLC analysis. Impurity profiles are carefully monitored to ensure consistency across research applications.

Patent literature reveals growing intellectual property activity surrounding trifluoromethyl-containing heterocycles, with several applications mentioning derivatives of CAS 1337386-67-0. This reflects the compound's potential value in developing proprietary pharmaceutical compositions.

Academic and industrial collaborations continue to explore new synthetic methodologies for accessing pyrrolidine-pyridine hybrids. These efforts aim to expand the structural diversity available for biological screening while maintaining efficient synthetic routes.

From a regulatory perspective, 2-(pyrrolidin-3-yl)methyl-3-(trifluoromethyl)pyridine falls under standard laboratory chemical classifications. Researchers should consult appropriate safety data sheets and follow institutional guidelines when working with this material.

The compound's solubility profile makes it suitable for various formulation approaches in drug development. The pyrrolidine nitrogen offers potential for salt formation, while the trifluoromethyl group enhances membrane permeability characteristics.

Market analysts project steady growth for fluorinated pharmaceutical intermediates through 2030, with compounds like 1337386-67-0 benefiting from this trend. The increasing prevalence of chronic diseases and demand for precision medicines drive this market expansion.

Recent advances in computational chemistry have enabled more efficient exploration of 2-(pyrrolidin-3-yl)methyl-3-(trifluoromethyl)pyridine derivatives. Molecular modeling techniques help predict biological activity and optimize lead compounds before synthetic efforts begin.

Environmental fate studies of related trifluoromethyl pyridine compounds suggest generally favorable degradation profiles under appropriate conditions. This information assists in assessing the sustainability of research programs utilizing CAS 1337386-67-0.

The compound's structural features continue to inspire new research directions in fragment-based drug discovery. The pyrrolidine-pyridine core serves as an excellent starting point for developing molecular probes and tool compounds.

As synthetic methodologies evolve, 2-(pyrrolidin-3-yl)methyl-3-(trifluoromethyl)pyridine remains a versatile building block for medicinal chemistry. Its balanced properties and functional group handles make it valuable across multiple therapeutic areas.